Cas no 941940-21-2 (N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide)

• Product Name: N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide
• CAS No: 941940-21-2
• MF: C₁₇H₂₅N₃O₄S
• MW: 367.463103055954
• CID: 5500767
• Update Time: 2025-05-23

N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-methylbutyl)-N2-[1,2,3,4-tetrahydro-1-(methylsulfonyl)-7-quinolinyl]-
• N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide

• Inchi： 1S/C17H25N3O4S/c1-12(2)8-9-18-16(21)17(22)19-14-7-6-13-5-4-10-20(15(13)11-14)25(3,23)24/h6-7,11-12H,4-5,8-10H2,1-3H3,(H,18,21)(H,19,22)
• InChI Key： QCIBCAZKTOELGF-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)=O

Additional information on N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide

Professional Introduction to N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide (CAS No. 941940-21-2)

N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941940-21-2, represents a novel molecular entity with a complex structural framework that includes a tetrahydroquinoline core and functional groups designed to interact with biological targets. The presence of a 1-methanesulfonyl substituent and a 3-methylbutyl side chain in its structure suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

The synthesis of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The tetrahydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often employed in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The introduction of the 1-methanesulfonyl group enhances the compound's lipophilicity and binding affinity, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can selectively target specific enzymes or receptors involved in disease pathways. N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide has been studied for its potential role in inhibiting key enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in various diseases, making them attractive therapeutic targets. Preliminary studies have shown that this compound exhibits promising activity against certain enzymatic targets, which could lead to the development of novel treatments for conditions like cancer and inflammatory diseases.

The structural features of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide also make it an interesting candidate for further exploration in drug discovery. The combination of the tetrahydroquinoline core with the 3-methylbutyl group provides a balance between solubility and bioavailability, which are critical factors for the efficacy of any therapeutic agent. Additionally, the presence of the 1-methanesulfonyl group suggests potential interactions with biological targets that could be exploited for therapeutic benefit.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of small molecules like N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide with greater accuracy. These computational tools have been instrumental in guiding experimental design and optimizing lead compounds for clinical development. By leveraging these technologies, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

The potential applications of N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide extend beyond traditional pharmaceuticals. This compound has shown promise in preclinical studies as a tool for understanding disease mechanisms and identifying new therapeutic targets. Its unique structural features make it a versatile molecule that can be modified further to develop libraries of derivatives with enhanced properties. Such libraries are valuable resources for high-throughput screening campaigns aimed at discovering novel drug candidates.

In conclusion, N'-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-N-(3-methylbutyl)ethanediamide (CAS No. 941940-21-2) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a promising candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new biological pathways and drug targets, compounds like this one will play an increasingly important role in the fight against human disease.